![molecular formula C20H19N3O3 B2981556 4-(Naphthalen-2-ylamino)-4-oxo-2-(pyridin-3-ylmethylamino)butanoic acid CAS No. 1026767-32-7](/img/structure/B2981556.png)
4-(Naphthalen-2-ylamino)-4-oxo-2-(pyridin-3-ylmethylamino)butanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(Naphthalen-2-ylamino)-4-oxo-2-(pyridin-3-ylmethylamino)butanoic acid is a useful research compound. Its molecular formula is C20H19N3O3 and its molecular weight is 349.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Fluorescence Derivatisation for Biological Assays
One notable application is in fluorescence derivatisation, where similar compounds are used as fluorescent derivatising reagents for amino acids. This allows for the evaluation of their applicability in biological assays, indicating strong fluorescence and potential utility in physiological pH environments (Frade et al., 2007).
Structural Analysis in Chemical Synthesis
In chemical synthesis, detailed molecular and crystal structure analyses of related compounds, such as 4-oxo-4-(pyridin-3-ylamino)butanoic acid, reveal intricate hydrogen bonding patterns. These patterns play a crucial role in the formation of supramolecular structures, which have implications for the design of new materials and drugs (Naveen et al., 2016).
Supramolecular Synthons in Crystal Engineering
Investigations into the supramolecular synthons within crystals of related N-(aryl)-succinamic acids offer insights into the crystal engineering field. Such studies help in understanding the formation of one-dimensional helical columns and their stabilization, which is crucial for the development of novel crystalline materials (PrakashShet et al., 2018).
Optical Gating in Nanofluidic Devices
Another application area is the use of photolabile groups derived from 4-oxo-4-(pyren-4-ylmethoxy)butanoic acid for optical gating in nanofluidic devices. This innovative approach enables light-induced controlled release and sensing, demonstrating the potential of such compounds in the development of advanced nanotechnology applications (Ali et al., 2012).
Conducting Polymers and Electron Donor Compounds
The synthesis of conducting polymers and electron donor compounds also represents a significant area of application. Derivatives of similar compounds have been explored for their electrochemical properties, showcasing their potential as stable materials in electrically conducting forms, which is crucial for the development of electronic devices (Sotzing et al., 1996).
Properties
IUPAC Name |
4-(naphthalen-2-ylamino)-4-oxo-2-(pyridin-3-ylmethylamino)butanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O3/c24-19(23-17-8-7-15-5-1-2-6-16(15)10-17)11-18(20(25)26)22-13-14-4-3-9-21-12-14/h1-10,12,18,22H,11,13H2,(H,23,24)(H,25,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWZYREONJXVZEN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)NC(=O)CC(C(=O)O)NCC3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.